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1,5-Dibromo-2,4-pentanedione in polymer
chemistry

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,5-Dibromo-2,4-pentanedione

CAS No.: 68864-57-3

Cat. No.: S1497792

Chemical Profile and Data

The table below summarizes the key available data for 1,5-Dibromo-2,4-pentanedione.

Property Value /| Description

CAS Number 68864-57-3 [1]

Molecular Formula CgHgBry,0, [1]

Molecular Weight 257.91 g/mol [1]

Melting Point 6-7 °C [1]

Boiling Point 296.0 £ 20.0 °C (Predicted) [1]
Density 1.958 + 0.06 g/cm?3 (Predicted) [1]
pKa 6.89 + 0.10 (Predicted) [1]
Availability Discontinued; limited suppliers [1].
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Critical Safety Information

While a specific safety data sheet for 1,5-Dibrome-2,4-pentanedione was not found, it is crucial to handle it
with extreme caution. A closely related compound, 2,4-Dibromo-3-pentanone, is described as a potent

lachrymator (tear-gas agent) and a readily absorbed skin irritant [2].

¢ Personal Protective Equipment (PPE): Always wear appropriate gloves, a lab coat, and safety
goggles. Conduct all handling in a fume hood to prevent inhalation of vapors [2].

¢ First Aid: If contact with skin occurs, it may produce a sensation of sunburn. The recommended
procedure is to wash immediately with soap solution, followed by washing with a sodium
hydrogen carbonate solution [2].

General Experimental Workflow for Handling

The following diagram outlines the critical steps for safely handling and utilizing this compound in a

experimental setting, based on general principles for hazardous reagents.
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Guidance for Further Research
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The search results indicate that 1,5-Dibrome-2,4-pentanedione is a discontinued compound with limited
immediate information on its polymer applications [1]. To proceed with your research, consider the

following:

¢ Explore Related Compounds: The search results describe the synthesis of other dibromo-
compounds (e.g., 1,5-dibromopentane, 2,4-dibromo-3-pentanone) which are commonly used as
alkylating agents or bridging units in polymer and organic synthesis [3] [2] [4]. These may serve as
useful alternatives or provide synthetic parallels.

¢ Investigate Functional Group Chemistry: The structure of 1,5-Dibromo-2,4-pentanedione
suggests its potential as a bis-electrophile. The bromine atoms can undergo substitution reactions,
while the carbonyl groups can participate in condensation reactions. This makes it a candidate for
creating polyethers, polyesters, or as a cross-linking agent.

e Consult Specialized Databases: You may find more detailed application notes in specialized
scientific databases such as SciFinder-n, Reaxys, or by conducting a thorough search of patent
literature, which often contains practical synthetic methodologies.

Frequently Asked Questions

Is 1,5-Dibromo-2,4-pentanedione commercially available? No. Current supplier information indicates that

this compound is discontinued and has very limited commercial availability [1].

What is the primary safety concern when working with this compound? The primary hazards are based
on its structural similarity to other dibrominated ketones. It is expected to be a severe skin irritant and a
powerful lachrymator (tear-gas agent). All procedures must be conducted in a fume hood with appropriate

personal protective equipment [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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